MERCURIC SULFATE

• CAS No.: 13766-44-4
• Molecular Formula: HgS
• Synonyms: Mercury (I) sulfate, 99% (metals basis)

Description

Mercuric sulfate, also known as mercury(II) sulfate, is a chemical compound with the formula HgSO₄. It is an odorless, white crystalline powder that is highly toxic. In water, it decomposes to form a yellow basic sulfate and sulfuric acid. This compound has been used historically in various industrial and laboratory applications due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

Mercuric sulfate can be synthesized by treating elemental mercury with hot concentrated sulfuric acid. The reaction is as follows: [ \text{Hg} + 2 \text{H}_2\text{SO}_4 \rightarrow \text{HgSO}_4 + \text{SO}_2 + 2 \text{H}_2\text{O} ] Alternatively, yellow mercuric oxide can react with concentrated sulfuric acid to produce this compound .

Industrial Production Methods

In industrial settings, this compound is often produced by reacting mercury with sulfuric acid under controlled conditions. Another method involves using mercury-containing catalysts, which are distilled to obtain mercuric chloride, which is then reacted with sodium sulfate to produce this compound .

Chemical Reactions Analysis

Types of Reactions

Mercuric sulfate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form mercuric oxide.

Reduction: It can be reduced to elemental mercury.

Hydrolysis: In water, it hydrolyzes to form a basic sulfate and sulfuric acid.

Common Reagents and Conditions

Oxidizing Agents: Strong oxidizing agents can convert this compound to mercuric oxide.

Reducing Agents: Reducing agents like tin(II) chloride can reduce it to elemental mercury.

Water: Hydrolysis occurs in the presence of water, leading to the formation of a basic sulfate.

Major Products Formed

Mercuric Oxide: Formed during oxidation.

Elemental Mercury: Formed during reduction.

Basic Sulfate and Sulfuric Acid: Formed during hydrolysis.

Scientific Research Applications

Mercuric sulfate has several applications in scientific research:

Catalysis: It is used as a catalyst in organic synthesis, particularly in the hydration of alkynes to form ketones.

Analytical Chemistry: It is used in qualitative analysis as Denigés’ reagent to detect the presence of certain compounds.

Environmental Science: It is studied for its role in mercury pollution and detoxification processes.

Medicine: Historically, it has been used in traditional medicine, although its use is limited due to its toxicity.

Mechanism of Action

Mercuric sulfate exerts its effects primarily through its interaction with sulfhydryl groups in proteins, leading to the inhibition of various enzymes. This interaction disrupts cellular processes and can cause significant toxicity. In environmental contexts, microbes can detoxify this compound through the action of enzymes like mercuric reductase, which reduces Hg²⁺ to elemental mercury .

Comparison with Similar Compounds

Similar Compounds

Mercuric Chloride (HgCl₂): Used as a catalyst and disinfectant, but more toxic than mercuric sulfate.

Mercuric Nitrate (Hg(NO₃)₂): Used in the preparation of other mercury compounds and in analytical chemistry.

Mercuric Acetate (Hg(CH₃COO)₂): Used in organic synthesis and as an oxidizing agent.

Uniqueness of this compound

This compound is unique due to its specific applications in catalysis and analytical chemistry. Its ability to hydrolyze in water to form a basic sulfate and sulfuric acid distinguishes it from other mercuric compounds, which do not exhibit this behavior .